Cas no 895482-01-6 (N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-2-(phenylsulfanyl)acetamide)

• Product Name: N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-2-(phenylsulfanyl)acetamide
• CAS No: 895482-01-6
• MF: C₁₉H₁₆N₂OS₂
• MW: 352.473141670227
• CID: 5907441
• PubChem ID: 7545829
• Update Time: 2025-10-25

N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(phenylthio)-
• N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(phenylthio)acetamide
• N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-phenylsulfanylacetamide
• AKOS024658107
• N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-2-(phenylsulfanyl)acetamide
• 895482-01-6
• F2537-1113
• N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-2-(phenylsulfanyl)acetamide

• Inchi： 1S/C19H16N2OS2/c22-17(12-23-14-7-2-1-3-8-14)20-19-21-18-15-9-5-4-6-13(15)10-11-16(18)24-19/h1-9H,10-12H2,(H,20,21,22)
• InChI Key： LYTVLPORNLTOJB-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C3=C(C=CC=C3)CCC=2S1)(=O)CSC1=CC=CC=C1

Computed Properties

• Exact Mass: 352.07040549g/mol
• Monoisotopic Mass: 352.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 7.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-2-(phenylsulfanyl)acetamide

Introduction to N-{4H,5H-naphtho[1,2-d]thiazol-2-yl}-2-(phenylsulfanyl)acetamide (CAS No. 895482-01-6)

N-{4H,5H-naphtho[1,2-d]thiazol-2-yl}-2-(phenylsulfanyl)acetamide, identified by its CAS number 895482-01-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development.

The structural framework of N-{4H,5H-naphtho[1,2-d]thiazol-2-yl}-2-(phenylsulfanyl)acetamide consists of a naphthothiazole core appended with a phenylsulfanyl group and an acetamide moiety. The naphthothiazole ring system is known for its presence in various bioactive molecules, often contributing to their pharmacological properties. The presence of the phenylsulfanyl group further enhances the molecular complexity and may influence its interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of naphthothiazole derivatives. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in N-{4H,5H-naphtho[1,2-d]thiazol-2-yl}-2-(phenylsulfanyl)acetamide suggests that it may exhibit similar activities. For instance, the naphthothiazole core could interact with enzymes or receptors involved in cellular signaling pathways relevant to these diseases.

The acetamide functional group in this compound is another key feature that contributes to its potential biological activity. Acetamides are commonly found in pharmacologically active molecules and are known to modulate the activity of various enzymes and receptors. The combination of the naphthothiazole and acetamide moieties in N-{4H,5H-naphtho[1,2-d]thiazol-2-yl}-2-(phenylsulfanyl)acetamide may lead to novel interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. The specific arrangement of atoms in N-{4H,5H-naphtho[1,2-d]thiazol-2-yl}-2-(phenylsulfanyl)acetamide could be crucial in determining its biological activity. Computational modeling and experimental studies have shown that small changes in the molecular structure can significantly alter the pharmacological properties of a compound. Therefore, understanding the SAR of this molecule is essential for optimizing its therapeutic potential.

The synthesis of N-{4H,5H-naphtho[1,2-d]thiazol-2-yl}-2-(phenylsulfanyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex naphthothiazole core. These methods allow for precise control over the molecular structure, enabling the introduction of specific functional groups like the phenylsulfanyl moiety.

In addition to its potential therapeutic applications, N-{4H,5H-naphtho[1,2-d]thiazol-2-yl}-2-(phenylsulfanyl)acetamide may also serve as a valuable tool in chemical biology research. Its unique structure could be exploited to develop probes for studying enzyme mechanisms or receptor interactions. By understanding how this compound interacts with biological targets, researchers can gain insights into disease pathways and develop more effective therapeutic strategies.

The pharmacokinetic properties of N-{4H,5H-naphtho[1,2-d]thiazol-2-yl}-2-(phenylsulfanyl)acetamide are another critical aspect that needs to be evaluated. Factors such as solubility, stability, and metabolic clearance will influence its bioavailability and efficacy. In vitro and in vivo studies are necessary to assess these properties and determine the optimal dosing regimen for potential therapeutic use.

In conclusion, N-{4H,5H-naphtho[1,2-d]thiazol-2-yl}-2-(< strong >phenylsulfanyl strong >)acetamide (CAS No. 89548 01 -6) is a compound with significant potential in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. By exploring its pharmacological properties and optimizing its synthesis, researchers can uncover new therapeutic possibilities and contribute to advancements in drug development.